3-(Imidazol-1-ylmethyl)-5-methyl-1,2,4-oxadiazole

• IUPAC Name: 3-(imidazol-1-ylmethyl)-5-methyl-1,2,4-oxadiazole
• InChI: InChI=1S/C7H8N4O/c1-6-9-7(10-12-6)4-11-3-2-8-5-11/h2-3,5H,4H2,1H3
• InChI Key: VTKFTPDKXKJTCS-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NO1)CN2C=CN=C2
• Molecular Formula: C7H8N4O
• Molecular Weight: 164.16 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1,3-diazole. It is a white or colorless solid that is highly soluble in water and other polar solvents. The derivatives of 1,3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Synthesis Analysis

Imidazole derivatives were prepared by the Mannich base technique using a Cu (II) catalyst. The Cu (phen)Cl2 catalyst was found to be more effective than other methods. Another method suitable for the synthesis of 1-hydroxyimidazoles, imidazole 3-oxides, and their benzoannulated analogs has been reported.

Molecular Structure Analysis

The molecular structure of imidazole derivatives is characterized by the presence of a five-membered heterocyclic ring with two nitrogen atoms. More specific structural details would require additional information or computational modeling.

Chemical Reactions Analysis

Imidazole has broad range of chemical properties due to its amphoteric nature. It shows both acidic and basic properties. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. It shows both acidic and basic properties. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Safety and Hazards

Safety data sheets suggest that imidazole derivatives can be harmful if swallowed, cause skin irritation, serious eye irritation, and may cause respiratory irritation. They are advised to be handled with appropriate safety measures including wearing protective gloves, protective clothing, eye protection, and face protection.